
CY7-SE Triethylamine: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CY7-SE triethylamine

Cat. No.: B15556711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of CY7-SE triethylamine, a near-infrared (NIR) fluorescent dye crucial for labeling

biomolecules in various research and drug development applications.

Core Chemical Properties and Structure
CY7-SE triethylamine, also known as Sulfo-Cyanine7 Succinimidyl Ester triethylamine salt, is

a member of the cyanine dye family.[1] These dyes are characterized by two nitrogen atoms

linked by a polymethine chain, a structure that imparts them with long-wavelength absorption

and emission profiles, high extinction coefficients, and good water solubility.[1][2] The "SE" in

its name denotes a succinimidyl ester functional group, which allows for the covalent labeling of

primary amines on biomolecules such as proteins and antibodies.[3] The triethylamine salt form

enhances its solubility and stability.

The core structure of CY7 facilitates its application in sensitive fluorescence-based assays. Its

excitation and emission maxima fall within the near-infrared window (700-900 nm), a region

where biological tissues exhibit minimal autofluorescence and light absorption.[4] This property

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15556711#bc-rfq
https://www.benchchem.com/product/b15556711/docs?utm_src=pdf-body#cy7-se-triethylamine-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15556711/docs?utm_src=pdf-body#cy7-se-triethylamine-a-technical-guide-for-researchers
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Proteins_Labeled_with_Cy7_5_diacid_diso3.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_Proteins_Labeled_with_Cy7_5_diacid_diso3.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Purification_of_Cy7_5_Hydrazide_Labeled_Proteins.pdf
https://www.researchgate.net/post/Is_there_a_labeling_process_for_Sulfo-Cyanine7_CY7
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Whole_Body_Animal_Imaging_with_Cy7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


enables deep tissue imaging with a high signal-to-noise ratio, making it an invaluable tool for in

vivo studies.[5]

Chemical Structure
The chemical structure of the Sulfo-Cyanine7 NHS ester is characterized by a heptamethine

chain connecting two indolenine rings, which are further substituted with sulfonate groups to

enhance water solubility. The N-hydroxysuccinimide (NHS) ester group is the reactive moiety

for amine conjugation.

Formal Name: 2-[7-[1-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-1,3-dihydro-3,3-dimethyl-5-

sulfo-2H-indol-2-ylidene]-1,3,5-heptatrien-1-yl]-1-ethyl-3,3-dimethyl-5-sulfo-3H-indolium,

triethylamine salt[6]

Quantitative Chemical Data
The following table summarizes the key quantitative properties of CY7-SE triethylamine.

Property Value References

Molecular Formula C39H45N3O10S2 • C6H15N [6]

Molecular Weight 881.1 g/mol [6]

Excitation Maximum (λex) ~747 - 750 nm [3][6]

Emission Maximum (λem) ~773 - 774 nm [3][6]

Molar Extinction Coefficient (ε) ~240,600 M⁻¹cm⁻¹ [3]

Solubility Soluble in DMF and DMSO [6]

Storage (Powder) -20°C for up to 3 years [4]

Storage (In Solvent) -80°C for up to 1 year [4]

Experimental Protocols
Protein and Antibody Labeling with CY7-SE
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This protocol outlines the general procedure for labeling proteins and antibodies with CY7-SE
triethylamine. Optimization may be required for specific biomolecules.

Materials:

CY7-SE triethylamine

Anhydrous Dimethyl Sulfoxide (DMSO)

Protein or antibody solution (2-10 mg/mL in amine-free buffer, e.g., PBS)

1 M Sodium Bicarbonate

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Procedure:

Protein Preparation:

Ensure the protein or antibody is in a buffer free of primary amines (e.g., Tris) and

ammonium ions.[3] If necessary, perform a buffer exchange into PBS.

Adjust the protein concentration to 2-10 mg/mL.[3]

Adjust the pH of the protein solution to 8.5 ± 0.5 using 1 M sodium bicarbonate.[3]

Dye Preparation:

Prepare a 10 mM stock solution of CY7-SE triethylamine in anhydrous DMSO.[4] Mix

well by vortexing or pipetting. This solution should be freshly prepared for optimal results.

[1]

Conjugation Reaction:

Slowly add the CY7-SE stock solution to the protein solution while gently mixing. A

common starting molar ratio of dye to protein is 10:1 to 20:1.[4]
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Incubate the reaction for 60 minutes at room temperature in the dark, with gentle agitation.

[4]

Purification of the Conjugate:

Equilibrate a size-exclusion chromatography column (e.g., Sephadex G-25) with PBS (pH

7.2-7.4).[3]

Apply the reaction mixture to the column.

Elute the conjugate with PBS. The labeled protein will elute first, followed by the smaller,

unconjugated dye molecules.[7]

Collect the colored fractions containing the purified conjugate.

Characterization and Storage:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and ~750 nm (for the CY7 dye).[7]

Store the purified conjugate at 4°C, protected from light. For long-term storage, add a

preservative and store at -20°C or -80°C.[4]

Quality Control: Determination of Degree of Labeling
(DOL)
The DOL, which represents the molar ratio of the dye to the protein, is a critical quality control

parameter.[1]

Procedure:

Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the

absorbance maximum of the dye (~750 nm, Amax) using a spectrophotometer.

Calculate the concentration of the dye using the Beer-Lambert law:

Dye Concentration (M) = Amax / (ε_dye × path length)
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Where ε_dye for CY7 is approximately 240,600 M⁻¹cm⁻¹.[3]

Calculate the corrected protein absorbance to account for the dye's absorbance at 280 nm:

Corrected A280 = A280 - (Amax × CF280)

The correction factor (CF280) is the ratio of the dye's absorbance at 280 nm to its

absorbance at its λmax.

Calculate the protein concentration:

Protein Concentration (M) = Corrected A280 / (ε_protein × path length)

Calculate the DOL:

DOL = Dye Concentration / Protein Concentration

Visualizing Experimental Workflows
The following diagrams illustrate key experimental processes involving CY7-SE triethylamine.
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Caption: Experimental workflow for protein conjugation with CY7-SE.
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Caption: Workflow for in-vivo tumor imaging using a CY7-labeled probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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